58-(3-amino-3-oxopropyl)-87-(2-aminopropanoylamino)-76-benzyl-7,22,52-tri(butan-2-yl)-4,34,37,64-tetrakis(3-carbamimidamidopropyl)-31-(2-carboxyethyl)-46-(1-hydroxyethyl)-40,55,90-tris[(4-hydroxyphenyl)methyl]-70-(1H-indol-3-ylmethyl)-16,25,73-trimethyl-67-(2-methylpropyl)-2,5,8,14,17,20,23,26,29,32,35,38,41,44,47,50,53,56,59,62,65,68,71,74,77,80,88,91-octacosaoxo-84,85,94,95,98,99-hexathia-3,6,9,15,18,21,24,27,30,33,36,39,42,45,48,51,54,57,60,63,66,69,72,75,78,81,89,92-octacosazatetracyclo[47.43.4.419,79.09,13]hectane-82-carboxylic acid

• IUPAC Name: 58-(3-amino-3-oxopropyl)-87-(2-aminopropanoylamino)-76-benzyl-7,22,52-tri(butan-2-yl)-4,34,37,64-tetrakis(3-carbamimidamidopropyl)-31-(2-carboxyethyl)-46-(1-hydroxyethyl)-40,55,90-tris[(4-hydroxyphenyl)methyl]-70-(1H-indol-3-ylmethyl)-16,25,73-trimethyl-67-(2-methylpropyl)-2,5,8,14,17,20,23,26,29,32,35,38,41,44,47,50,53,56,59,62,65,68,71,74,77,80,88,91-octacosaoxo-84,85,94,95,98,99-hexathia-3,6,9,15,18,21,24,27,30,33,36,39,42,45,48,51,54,57,60,63,66,69,72,75,78,81,89,92-octacosazatetracyclo[47.43.4.419,79.09,13]hectane-82-carboxylic acid
• InChI: InChI=1S/C150H222N44O38S6/c1-14-74(6)116-142(227)171-78(10)121(206)166-64-112(200)173-97(49-51-115(203)204)129(214)175-93(32-23-53-162-148(155)156)127(212)174-94(33-24-54-163-149(157)158)128(213)180-99(59-83-36-42-87(196)43-37-83)125(210)168-66-114(202)190-119(81(13)195)144(229)188-108-71-236-233-68-105-136(221)176-95(34-25-55-164-150(159)160)130(215)193-118(76(8)16-3)145(230)194-56-26-35-110(194)141(226)170-80(12)123(208)185-107(139(224)191-116)70-235-234-69-106(138(223)189-109(146(231)232)72-238-237-67-104(184-120(205)77(9)151)137(222)181-101(135(220)186-105)60-84-38-44-88(197)45-39-84)187-134(219)100(58-82-27-18-17-19-28-82)178-122(207)79(11)169-131(216)103(62-86-63-165-91-30-21-20-29-90(86)91)182-132(217)98(57-73(4)5)179-126(211)92(31-22-52-161-147(153)154)172-113(201)65-167-124(209)96(48-50-111(152)199)177-133(218)102(61-85-40-46-89(198)47-41-85)183-143(228)117(75(7)15-2)192-140(108)225/h17-21,27-30,36-47,63,73-81,92-110,116-119,165,195-198H,14-16,22-26,31-35,48-62,64-72,151H2,1-13H3,(H2,152,199)(H,166,206)(H,167,209)(H,168,210)(H,169,216)(H,170,226)(H,171,227)(H,172,201)(H,173,200)(H,174,212)(H,175,214)(H,176,221)(H,177,218)(H,178,207)(H,179,211)(H,180,213)(H,181,222)(H,182,217)(H,183,228)(H,184,205)(H,185,208)(H,186,220)(H,187,219)(H,188,229)(H,189,223)(H,190,202)(H,191,224)(H,192,225)(H,193,215)(H,203,204)(H,231,232)(H4,153,154,161)(H4,155,156,162)(H4,157,158,163)(H4,159,160,164)
• InChI Key: KRJOFJHOZZPBKI-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C1C(=O)NC(C(=O)NCC(=O)NC(C(=O)NC(C(=O)NC(C(=O)NC(C(=O)NCC(=O)NC(C(=O)NC2CSSCC3C(=O)NC(C(=O)NC(C(=O)N4CCCC4C(=O)NC(C(=O)NC(CSSCC(C(=O)NC(CSSCC(C(=O)NC(C(=O)N3)CC5=CC=C(C=C5)O)NC(=O)C(C)N)C(=O)O)NC(=O)C(NC(=O)C(NC(=O)C(NC(=O)C(NC(=O)C(NC(=O)CNC(=O)C(NC(=O)C(NC(=O)C(NC2=O)C(C)CC)CC6=CC=C(C=C6)O)CCC(=O)N)CCCNC(=N)N)CC(C)C)CC7=CNC8=CC=CC=C87)C)CC9=CC=CC=C9)C(=O)N1)C)C(C)CC)CCCNC(=N)N)C(C)O)CC1=CC=C(C=C1)O)CCCNC(=N)N)CCCNC(=N)N)CCC(=O)O)C
• Molecular Formula: C150H222N44O38S6
• Molecular Weight: 3442.0 g/mol

Description

The compound 58-(3-amino-3-oxopropyl)-87-(2-aminopropanoylamino)-76-benzyl-7,22,52-tri(butan-2-yl)-4,34,37,64-tetrakis(3-carbamimidamidopropyl)-31-(2-carboxyethyl)-46-(1-hydroxyethyl)-40,55,90-tris[(4-hydroxyphenyl)methyl]-70-(1H-indol-3-ylmethyl)-16,25,73-trimethyl-67-(2-methylpropyl)-2,5,8,14,17,20,23,26,29,32,35,38,41,44,47,50,53,56,59,62,65,68,71,74,77,80,88,91-octacosaoxo-84,85,94,95,98,99-hexathia-3,6,9,15,18,21,24,27,30,33,36,39,42,45,48,51,54,57,60,63,66,69,72,75,78,81,89,92-octacosazatetracyclo[47.43.4.419,79.09,13]hectane-82-carboxylic acid is a highly complex tetracyclic molecule with a carboxylic acid backbone. Its structure features:

• Multiple substituents: Branched alkyl chains (e.g., butan-2-yl, 2-methylpropyl), aromatic groups (benzyl, 4-hydroxyphenylmethyl), heterocyclic moieties (1H-indol-3-ylmethyl), and charged residues (carbamimidamidopropyl, carboxyethyl).
• Pharmacophoric elements: The indole and hydroxyphenyl groups suggest possible interactions with biological targets like serotonin receptors or enzymes .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Benzoic Acid Derivatives ()

The target compound shares a carboxylic acid core with derivatives such as 4-(2-Methoxypyridin-3-yl)benzoic acid (CAS 406234-28-4) and 4-(5-Hydroxypyridin-3-yl)benzoic acid (CAS 199678-10-9). Key differences include:

Property	Target Compound	4-(2-Methoxypyridin-3-yl)benzoic acid
Molecular Weight	~3,500–4,000 (estimated)	229.2
Substituents	28 oxo, 6 thia, 28 aza groups	Single methoxypyridinyl group
Bioactivity	Hypothesized multi-target engagement	Intermediate for drug synthesis
Synthetic Complexity	Requires advanced multi-step synthesis	Commercially available (0.25g/$320)

Key Insight : The target’s structural complexity suggests specialized applications (e.g., antimicrobial or anticancer agents), whereas simpler benzoic acid derivatives serve as building blocks .

Quinoline Carboxamides ()

The compound N3-(1-(3,5-Dimethyl)adamantyl)-1-pentyl-4-thioxo-1,4-dihydroquinoline-3-carboxamide (CAS 437) shares a carboxamide group and heterocyclic core. Comparisons:

Property	Target Compound	Quinoline Carboxamide (47)
Core Structure	Tetracyclic with sulfur bridges	Monocyclic quinoline
Substituents	Multiple charged and aromatic groups	Adamantyl (bulky lipophilic group)
Molecular Weight	~3,500–4,000	437.6
Purification	Likely requires HPLC/advanced methods	Purified via TLC (cyclohexane/ethyl acetate)

Key Insight: The quinoline derivative’s adamantyl group enhances lipid solubility, while the target’s polar substituents (e.g., carbamimidamidopropyl) may improve aqueous solubility .

Hydroxyphenyl Derivatives ()

Compounds like Benzenemethanol <4-hydroxy-> (CAS 623-05-2) and 4-[(RS)-(4-Hydroxyphenyl)(pyridin-2-yl)methyl]phenyl Acetate (CAS 72901-16-7) share hydroxyphenyl motifs.

Property	Target Compound	Benzenemethanol <4-hydroxy->
Hydroxyphenyl Groups	Three (4-hydroxyphenyl)methyl groups	Single hydroxyphenyl group
Function	Potential antioxidant/chelation activity	Antimicrobial or fragrance applications
Molecular Weight	~3,500–4,000	124.14

Key Insight: The target’s tris-hydroxyphenyl design may enhance binding to phenolic receptors (e.g., estrogen receptors) compared to simpler analogs .

Research Findings and Hypotheses

• Synthetic Feasibility: The compound’s synthesis would exceed the methods used for quinoline derivatives (e.g., TLC purification), requiring iterative coupling and cyclization steps .
• Stability Challenges : The hexathia (six sulfur atoms) and oxo groups may confer susceptibility to redox degradation, unlike stable benzoic acid derivatives .